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Compound of Interest

Compound Name: Vinyl iodide

Cat. No.: B1221373

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the conditions and protocols for
conducting the Heck reaction using vinyl iodide substrates. Vinyl iodides are highly reactive
electrophiles in this palladium-catalyzed carbon-carbon bond-forming reaction, making them
valuable precursors for the synthesis of substituted alkenes, including conjugated dienes and
polyenes, which are important structural motifs in many biologically active molecules and
functional materials.

Introduction to the Heck Reaction with Vinyl lodides

The Heck (or Mizoroki-Heck) reaction is a powerful tool in organic synthesis that couples an
unsaturated halide with an alkene in the presence of a palladium catalyst and a base.[1] Vinyl
iodides are particularly effective substrates due to the relatively weak carbon-iodine bond,
which facilitates the initial oxidative addition step in the catalytic cycle.[2] This high reactivity
allows for milder reaction conditions compared to other vinyl halides.[2]

The general transformation is depicted below:
Scheme 1. General Heck Reaction with a Vinyl lodide Substrate

Catalytic Cycle

The reaction typically proceeds through a Pd(0)/Pd(ll) catalytic cycle.[1]
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A diagram illustrating the catalytic cycle for the Heck reaction with a vinyl iodide substrate is
provided below.
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Migratory Insertion
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Weigh and add
Pd catalyst, ligand, and base

to a flame-dried flask

'

Evacuate and backfill
the flask with an inert gas

(e.g., N2 or Ar)

l

Add solvent, vinyl iodide,
and alkene via syringe

'

Heat the reaction mixture
to the desired temperature

with stirring

Monitor reaction progress
by TLC or GC/LC-MS

Upon completion

Cool to room temperature,
dilute with an organic solvent,
and wash with water/brine

Dry the organic layer,
concentrate, and purify
by column chromatography

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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